1-(5-(Aminomethyl)pyridin-2-yl)imidazolidin-2-one
Overview
Description
Synthesis Analysis
Imidazole, a five-membered heterocyclic moiety, is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . It has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring .Mechanism of Action
1-(5-(Aminomethyl)pyridin-2-yl)imidazolidin-2-one has a unique structure that allows it to interact with a variety of molecules. It can act as a ligand to bind to other molecules, such as proteins and enzymes, and can also act as an inhibitor to block the activity of enzymes. In addition, this compound can interact with DNA and RNA, and can be used to study gene expression and regulation.
Biochemical and Physiological Effects
This compound has been used to study the biochemical and physiological effects of various compounds. In particular, it has been used to study the effects of drugs on the human body. For example, this compound has been used to study the effects of antiretroviral drugs on HIV/AIDS, as well as to study the effects of chemotherapy drugs on cancer cells. In addition, this compound has been used to study the effects of various hormones and neurotransmitters on the body.
Advantages and Limitations for Lab Experiments
1-(5-(Aminomethyl)pyridin-2-yl)imidazolidin-2-one has several advantages for lab experiments. It is a low-cost, easy-to-synthesize compound that is stable in a range of solvents. In addition, it is a versatile molecule that can be used to study a variety of biochemical and physiological effects. However, there are some limitations to using this compound in lab experiments. For example, it is not very soluble in water, which can limit its use in certain applications. In addition, its interactions with other molecules can sometimes be unpredictable, which can lead to unexpected results.
Future Directions
The future of 1-(5-(Aminomethyl)pyridin-2-yl)imidazolidin-2-one is promising. It has the potential to be used in a variety of applications, such as drug discovery, gene expression studies, and biochemical and physiological studies. In addition, it can be used to create novel compounds with unique properties. It can also be used to study the effects of various hormones and neurotransmitters on the body. Finally, this compound can be used to study the effects of drugs on the human body, such as antiretroviral drugs and chemotherapy drugs.
Scientific Research Applications
1-(5-(Aminomethyl)pyridin-2-yl)imidazolidin-2-one has several applications in scientific research. It can be used as a starting material for the synthesis of other compounds, such as peptides, amino acids, and other organic molecules. It can also be used as a building block for drug discovery, as it can be used to create novel compounds with unique properties. In addition, this compound has been used as a tool to study the biochemical and physiological effects of various compounds.
properties
IUPAC Name |
1-[5-(aminomethyl)pyridin-2-yl]imidazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4O/c10-5-7-1-2-8(12-6-7)13-4-3-11-9(13)14/h1-2,6H,3-5,10H2,(H,11,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BKTJTEDLZHCWEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)N1)C2=NC=C(C=C2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate](/img/structure/B1473026.png)
![3-ethyl-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one](/img/structure/B1473031.png)
![5-Methoxy-3-(piperazin-1-ylmethyl)benzo[d]isoxazole](/img/structure/B1473037.png)
![2-Amino-2-(5-chlorobenzo[d]isoxazol-3-yl)acetic acid](/img/structure/B1473041.png)
![3-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine](/img/structure/B1473047.png)
![5-Methyl-3-(piperazin-1-ylmethyl)benzo[d]isoxazole](/img/structure/B1473048.png)